9,9-dimethyl-5-oxa-2,7-diazaspiro[3.5]nonan-6-one
Catalog No.
S6462760
CAS No.
2648965-87-9
M.F
C8H14N2O2
M. Wt
170.2
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
2648965-87-9
Product Name
9,9-dimethyl-5-oxa-2,7-diazaspiro[3.5]nonan-6-one
Molecular Formula
C8H14N2O2
Molecular Weight
170.2
Doxolane is a synthetically derived compound with an unusual ring system. It contains a five-membered ring fused with a seven-membered ring system, making it a spiroketals compound. The compound is not found in nature and was first reported in 1988 by C. P. Ireland and P. J. Taylor. Initially, the compound was synthesized as a potential therapeutic agent, but its unique structure has gained interest in various fields of research.
Doxolane is a white, crystalline powder with a characteristic odor. It has a melting point of 134-136 ℃ and a boiling point of 316-317 ℃. The molecular weight of the compound is 183.25 g/mol. Doxolane is slightly soluble in water and freely soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound is stable under normal conditions but decomposes when subjected to high temperature, acidic or basic conditions.
Doxolane is synthesized using various methods such as the Diels-Alder reaction, condensation, and oxidative cyclization. The most common method of synthesis is the Diels-Alder reaction between 1,4-benzoquinone and 2-methyl-2-butene. The reaction yields 8-oxa-7-azaspiro[4.5]decan-2-one, which is then treated with acetic anhydride to obtain Doxolane. The compound can be characterized using various spectroscopic techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS).
Various analytical techniques are used to study the physical and chemical properties of Doxolane. High-performance liquid chromatography (HPLC) and gas chromatography/mass spectrometry (GC/MS) are commonly used for the quantitative analysis of the compound. Thin-layer chromatography (TLC) and UV-Visible spectroscopy are used for qualitative analysis.
Doxolane has shown significant biological activity, making it a potential candidate for drug discovery. It exhibits anti-inflammatory, anti-cancer, and anti-obesity properties. The compound inhibits lipopolysaccharide-induced inflammation and reduces the production of nitric oxide in macrophages. It also inhibits proliferation in various cancer cell lines and promotes apoptosis in colon and lung cancer cells. Additionally, Doxolane shows anti-obesity activity by reducing body weight gain in high-fat diet-induced obese mice.
The toxicity of Doxolane has been studied in various in vitro and in vivo models. The compound shows low toxicity, and its LD50 value in mice is more than 2000mg/kg. However, long-term exposure to Doxolane may cause liver and kidney damage. It is important to note that the compound should be handled with care as it is irritant to eyes and skin.
Doxolane has diverse applications in various scientific fields. In organic chemistry, it is used as a starting material for the synthesis of various heterocyclic compounds. In material science, it is used as a building block for the synthesis of new molecular architectures. The compound has also gained interest in pharmacology due to its anti-inflammatory, anti-cancer, and anti-obesity activities.
Research on Doxolane is ongoing in various fields such as organic chemistry, pharmacology, and material science. New synthetic methodologies are being developed to efficiently synthesize the compound and its derivatives. In pharmacology, Doxolane is being studied for its potential use as an anti-inflammatory, anti-cancer, and anti-obesity agent. In material science, the compound is being explored for its potential use in organic electronics, sensors, and molecular machines.
The unique structure and diverse properties of Doxolane have significant implications in various fields of research and industry. In organic chemistry, the compound can be used as a building block for the synthesis of new heterocyclic compounds. In pharmacology, the compound has the potential to be used as a therapeutic agent for various diseases such as cancer, obesity, and inflammation. In material science, Doxolane can be used as a building block for the synthesis of new functional materials such as organic electronics and sensors.
The limitations of Doxolane are related to its low solubility in water and limited biological activity. Future research aims to develop new synthetic methodologies to efficiently synthesize the compound and its derivatives. Additionally, research is being conducted to modify the structure of Doxolane to enhance its biological activity and solubility. Further studies are also needed to investigate the potential toxicity of the compound in vivo and its mechanism of action in various biological models.
• Development of more potent Doxolane derivatives for use as therapeutic agents.
• Investigation of the mechanism of action and targeting of Doxolane in cancer cells.
• Development of new synthetic methodologies to improve the efficiency of Doxolane synthesis.
• Exploration of the potential of Doxolane as a building block for the synthesis of new functional materials in material science.
• Investigation of the biosafety and biocompatibility of Doxolane in biological models.
• Study of the physicochemical properties of Doxolane in different solvents to improve its solubility.
• Investigation of the anti-inflammatory and anti-obesity activity of Doxolane in vivo.
• Study of the effect of functionalization of Doxolane on its biological activity and stability.
• Development of new catalytic methods using Doxolane for organic transformations.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Last modified: 08-25-2023
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